Cas no 500-64-1 ((+)-Kavain)

(+)-Kavain structure

Product Name:(+)-Kavain

CAS No:500-64-1

MF:C₁₄H₁₄O₃

MW:230.2592

MDL:MFCD00467093

CID:369728

PubChem ID:5281565

Update Time:2024-10-29

(+)-Kavain Chemical and Physical Properties

Names and Identifiers

- Kavain
- Kawain
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-styryl-, (+)-
- 2H-Pyran-2-one,5,6-dihydro-4-methoxy-6-[(1E)-2-phenylethenyl]-, (6R)-
- 5,6-Dihydro-4-methoxy-6-styryl-2H-pyran-2-one
- 5,6-Dihydro-4-methoxy-6-styryl-2-pyron
- gonosan
- L-KAWAIN
- (+)-Kavain
- Kavain, dl-
- Kawaih
- W1ES06373M
- (R)-Kawain
- (R)-5,6-Dihydro-4-methoxy-6-styryl-2H-pyran-2-one
- 4-Methoxy-6-(beta-phenylvinyl)-5,6-dihydro-alpha-pyrone
- 5-Hydroxy-3-methoxy-7-phenyl-2,6-heptadienoic acid gamma-lactone
- 2H-PYRAN-2-ONE, 5,6-DIHYDRO-4-METHOXY-6-STYRYL-, (R)-
- Kavaform (TN)
- Prestwick3_000207
- Prestwick2_000207
- (R
- NSC112162
- (+)-KAWAIN
- CHEMBL578607
- UNII-W1ES06373M
- BRD-K09497549-001-03-6
- D08096
- kavaine
- s9409
- CHEBI:92164
- CAS-500-64-1
- NSC-112162
- DTXSID5033595
- Cavain
- BPBio1_000213
- 2,6-Heptadienoic acid, 5-hydroxy-3-methoxy-7-phenyl-, delta-lactone
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-, [R-(E)]-
- 500-64-1
- AC-35093
- EINECS 207-907-2
- HMS3887G03
- KAWAIN [WHO-DD]
- D-Kawain
- KAWAIN [USP-RS]
- NCGC00091905-01
- NCGC00258461-01
- HY-B1671
- CS-0013634
- (6R)-4-methoxy-6-[(E)-2-phenylvinyl]-5,6-dihydro-2H-pyran-2-one
- DTXCID3013595
- NCGC00091905-02
- AB00513818
- (R-(E))-5,6-Dihydro-4-methoxy-6-styryl-2H-pyran-2-one
- Q3194310
- CHEBI:6117
- (R,E)-4-methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one
- NCGC00091905-05
- 2H-Pyran-2-one,6-dihydro-4-methoxy-6-(2-phenylethenyl)-, [R-(E)]-
- MLS002154236
- HMS1568J15
- CCG-266792
- 2H-PYRAN-2-ONE, 5,6-DIHYDRO-4-METHOXY-6-((1E)-2-PHENYLETHENYL)-, (6R)-
- NSC 112162
- Tox21_200907
- KAWAIN [MI]
- HMS2095J15
- Q-100559
- (R)-(+)-Kavain
- NS00080159
- XEAQIWGXBXCYFX-GUOLPTJISA-N
- HMS2230N15
- MS-23309
- 2H-Pyran-2-one,6-dihydro-4-methoxy-6-styryl-, (R)-
- KAWAIN (USP-RS)
- AKOS030631732
- BSPBio_000193
- C09947
- (2R)-4-methoxy-2-[(E)-styryl]-2,3-dihydropyran-6-one
- SMR001233508
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(2-phenylethenyl)-, (R-(E))-
- 2H-Pyran-2-one,6-dihydro-4-methoxy-6-styryl-, (+)-
- 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-styryl-
- SCHEMBL515202
- NCGC00091905-03
- R-Kawain
- D,L-Kavain
- 6-dihydro-4-methoxy-6-styryl-(r)-2h-pyran-2-on
- [R-(E)]-5,6-dihydro-4-methoxy-6-styryl-2H-pyran-2-one
- (6R)-5,6-Dihydro-4-methoxy-6-[(E)-2-phenylethenyl]-2H-pyran-2-one
- (R)-5,6-Dihydro-4-methoxy-6-[(E)-2-phenylethenyl]-2H-pyran-2-one
- DA-74729
- MDL： MFCD00467093
- Inchi： 1S/C14H14O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-8,10,12H,9H2,1H3/b8-7+/t12-/m0/s1
- InChI Key： XEAQIWGXBXCYFX-GUOLPTJISA-N
- SMILES： COC1=CC(O[C@]([H])(C1)/C(/[H])=C(\[H])/C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 230.09400
Monoisotopic Mass: 230.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 230.26
XLogP3: 2.5
Topological Polar Surface Area: 35.5

Experimental Properties

Color/Form: Powder
Density: 1.1914 (rough estimate)
Melting Point: 142-148 ºC
Boiling Point: bp0.1 195-197°
Flash Point: 184.6 °C
Refractive Index: 1.5557 (estimate)
Solubility: 氯仿（微溶）、乙醇（微溶、超声处理）、甲醇（微溶）
PSA: 35.53000
LogP: 2.54560
Specific Rotation: D20 +105° (abs alc)
Vapor Pressure: Not available

(+)-Kavain Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： R22
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
Storage Condition：4°C, sealed storage, away from moisture and light
Risk Phrases：R22

(+)-Kavain Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(+)-Kavain Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S9409-1mg	Kavain	500-64-1	99.98%	1mg	¥1204.84	2023-09-19
ChemFaces	CFN92656-20mg	Kawain	500-64-1	>=98%	20mg	$158	2021-07-22
ChemScence	CS-0013634-5mg	(+)-Kavain	500-64-1	99.98%	5mg	$50.0	2022-04-27
ChemScence	CS-0013634-10mg	(+)-Kavain	500-64-1	99.98%	10mg	$70.0	2022-04-27
Chemenu	CM182251-250mg	(R,E)-4-methoxy-6-styryl-5,6-dihydro-2H-pyran-2-one	500-64-1	97%	250mg	$729	2021-08-05
TRC	K145700-100mg	Kawain	500-64-1		100mg	$ 193.00	2023-09-07
TRC	K145700-200mg	Kawain	500-64-1		200mg	$ 328.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	K873479-1mg	Kavain	500-64-1	95%	1mg	￥2,016.00	2022-01-14
Chengdu Biopurify Phytochemicals Ltd	BP0829-20mg	Kavain	500-64-1	98%	20mg	$96	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP0829-100mg	Kavain	500-64-1	98%	100mg	$280	2023-09-20

(+)-Kavain Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:500-64-1)(+)-Kavain

Order Number:A949970

Stock Status:in Stock

Quantity:25mg/50mg/100mg/250mg/1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 16:05

Price ($):255.0/436.0/730.0/1211.0/2122.0/3760.0

Email:sales@amadischem.com

Product Official Link

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:500-64-1)Kawain

Order Number:CRN0159

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:1197063825@qq.com

Product Official Link

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2. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

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